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Compound of Interest

Compound Name:
Sodium hexachloroiridate(III)

hydrate

Cat. No.: B568222 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Sodium hexachloroiridate(III) hydrate, a

compound with significant applications in catalysis and materials science.

Sodium hexachloroiridate(III) hydrate (Na₃IrCl₆ · xH₂O) is a valuable precursor in the

synthesis of iridium-based catalysts. However, its handling requires strict adherence to safety

protocols to mitigate potential risks. This document outlines the necessary personal protective

equipment (PPE), procedural guidance for safe handling and storage, and compliant disposal

methods.

Hazard Identification and Personal Protective
Equipment
Sodium hexachloroiridate(III) hydrate is classified as a hazardous substance that can cause

skin, eye, and respiratory irritation.[1][2] Adherence to the recommended PPE is the first line of

defense against accidental exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles

Must conform to EN166, ANSI

Z87.1, or OSHA 29 CFR

1910.133 standards.[1][2][3]

Skin

Chemical-resistant gloves

(e.g., nitrile or rubber) and a

lab coat or chemical-resistant

apron

Gloves should be impermeable

and rated for chemical

resistance (e.g., EN374).[3]

Respiratory

Dust mask (type N95 or

equivalent) or a NIOSH-

approved respirator

Recommended when handling

the powder form to avoid

inhalation of dust particles.[1]

[3]

Operational Protocol for Safe Handling
A systematic approach to handling Sodium hexachloroiridate(III) hydrate is crucial to

minimize exposure and prevent contamination. The following step-by-step protocol should be

followed:

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[1][4]
Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]
Before starting, ensure all necessary PPE is donned correctly.

2. Handling the Compound:

Avoid direct contact with skin and eyes.[1]
When transferring the powder, do so carefully to avoid creating dust.
Use appropriate tools (e.g., spatula, scoop) for handling.
Keep the container tightly closed when not in use.[1][4]

3. Storage:
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Store in a cool, dry, and well-ventilated place.[1][4]
Keep the container tightly closed to prevent moisture absorption.[1][4]
Store away from incompatible materials, such as strong oxidizing agents.[1]

4. In Case of a Spill:

Evacuate personnel from the immediate area.
Wear appropriate PPE, including respiratory protection.
Carefully sweep or vacuum up the spilled material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.[1][4]
Clean the spill area thoroughly.

Emergency First-Aid Procedures
In the event of accidental exposure, immediate action is critical.

Table 2: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]
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Disposal Plan
Proper disposal of Sodium hexachloroiridate(III) hydrate and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. The material should be kept in its original, labeled container. Do not mix with

other waste.

Contaminated Materials: Any materials, such as gloves, wipes, or labware, that have come

into contact with the chemical should also be disposed of as hazardous waste.

Empty Containers: Handle uncleaned containers as you would the product itself. Depending

on regulations, containers may need to be triple-rinsed with a suitable solvent, with the

rinsate collected and disposed of as hazardous waste.[5]

Workflow for Handling Sodium Hexachloroiridate(III)
Hydrate
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Caption: Workflow for the safe handling of Sodium hexachloroiridate(III) hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

